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Compound of Interest

Compound Name:

2-(4-((tert-

Butoxycarbonyl)amino)phenyl)acet

ic acid

Cat. No.: B558675 Get Quote

CAS Number: 81196-09-0

This technical guide provides an in-depth overview of 2-(4-((tert-
Butoxycarbonyl)amino)phenyl)acetic acid, a pivotal building block in contemporary drug

discovery and organic synthesis. Tailored for researchers, scientists, and professionals in drug

development, this document outlines the compound's physicochemical properties,

spectroscopic data, synthesis, and key applications, with a focus on its role in peptide

synthesis and as a pharmaceutical intermediate.

Physicochemical and Spectroscopic Data
2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic acid, commonly known as Boc-4-

aminophenylacetic acid, is a derivative of phenylacetic acid featuring a tert-Butoxycarbonyl

(Boc) protecting group on the amino moiety. This protecting group is instrumental in multi-step

organic syntheses, particularly in peptide chemistry, where it prevents unwanted side reactions

of the amine.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties is presented in Table 1. This data is crucial

for understanding the compound's behavior in various solvents and reaction conditions.
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Property Value Reference

CAS Number 81196-09-0 [3]

Molecular Formula C₁₃H₁₇NO₄ [3]

Molecular Weight 251.28 g/mol [3]

IUPAC Name

2-[4-[(2-methylpropan-2-

yl)oxycarbonylamino]phenyl]ac

etic acid

[3]

Appearance White to off-white powder -

Melting Point 201 °C (decomposes)

Solubility

Soluble in methanol, ethanol,

and other polar organic

solvents.

-

InChI

InChI=1S/C13H17NO4/c1-

13(2,3)18-12(17)14-10-6-4-

9(5-7-10)8-11(15)16/h4-

7H,8H2,1-3H3,(H,14,17)

(H,15,16)

[3]

InChIKey
ZXYKUPPWJMOKGE-

UHFFFAOYSA-N
[3]

SMILES

CC(C)

(C)OC(=O)NC1=CC=C(C=C1)

CC(=O)O

[3]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 2-(4-
((tert-Butoxycarbonyl)amino)phenyl)acetic acid. Representative data is summarized in

Table 2.
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Spectrum Type Key Peaks/Signals Reference

¹³C NMR Spectral data available. [3]

GC-MS
Mass spectrometry data

available.
[3]

IR (Infrared)

Characteristic peaks for C=O

(carbonyl) of the carboxylic

acid and carbamate, N-H

stretching, and aromatic C-H

stretching are expected.

-

Synthesis and Applications
2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic acid is a valuable intermediate, primarily

utilized in the synthesis of complex organic molecules and peptides.[4]

Synthesis
The synthesis of this compound typically involves the protection of the amino group of 4-

aminophenylacetic acid with a tert-Butoxycarbonyl (Boc) group. A general synthetic workflow is

depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2824993
https://pubchem.ncbi.nlm.nih.gov/compound/2824993
https://www.benchchem.com/product/b558675?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/benzylamine-derivatives/50511--2-4-tert-butoxycarbonylaminomethylphenylacetic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material Reagent

Reaction

Product

4-Aminophenylacetic acid

Boc Protection

Di-tert-butyl dicarbonate
(Boc Anhydride)

2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic acid

Click to download full resolution via product page

General synthetic workflow for the target compound.

A plausible synthetic route involves the reaction of 4-aminophenylacetic acid with di-tert-butyl

dicarbonate (Boc anhydride) in the presence of a suitable base.

Applications in Drug Discovery and Peptide Synthesis
The presence of both a carboxylic acid and a protected amine makes this compound an ideal

building block for solid-phase peptide synthesis (SPPS).[1][2] The Boc protecting group is

stable under the conditions required for peptide coupling but can be readily removed with mild

acid, allowing for the sequential addition of amino acids to a growing peptide chain.[5]

This compound serves as a crucial intermediate in the synthesis of various pharmaceutical

agents. For instance, it is a key component in the preparation of C5a receptor (C5aR)

antagonists, which are being investigated for their anti-inflammatory properties.[6] Derivatives

of phenylacetic acid are also explored for a wide range of biological activities, including

anticancer, antimicrobial, and anti-inflammatory effects.[7][8][9]

Experimental Protocols
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The following sections provide detailed methodologies for key experiments involving 2-(4-((tert-
Butoxycarbonyl)amino)phenyl)acetic acid.

General Protocol for Boc Protection of 4-
Aminophenylacetic Acid
This protocol describes a general method for the synthesis of the title compound.

Materials:

4-Aminophenylacetic acid

Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH)

1,4-Dioxane

Water

Ethyl acetate

Hydrochloric acid (HCl)

Brine

Procedure:

Dissolve 4-aminophenylacetic acid in an aqueous solution of sodium hydroxide and 1,4-

dioxane.

Cool the solution in an ice bath.

Add a solution of di-tert-butyl dicarbonate in 1,4-dioxane dropwise to the cooled solution with

vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir overnight.
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Remove the 1,4-dioxane under reduced pressure.

Wash the aqueous residue with ethyl acetate to remove any unreacted Boc anhydride.

Acidify the aqueous layer to a pH of 2-3 with cold 1N HCl.

Extract the product into ethyl acetate.

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the solution under reduced pressure to yield the crude product.

Purify the product by recrystallization or column chromatography.

Application in Solid-Phase Peptide Synthesis (SPPS)
The following workflow illustrates the use of 2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic
acid as a building block in Boc-based SPPS.
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Resin Support

Deprotection of Resin

1.

Couple First Amino Acid

2.

Boc Deprotection (TFA)

3.

Couple Boc-4-aminophenylacetic acid

4.

Boc Deprotection (TFA)

5.

Couple Next Amino Acid

6. Repeat cycle

Cleavage from Resin (HF)

7.

Purification (HPLC)

8.

Final Peptide

9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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